Cas no 1388025-60-2 (8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1388025-60-2
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• MDL: MFCD22561903
• CID: 4761102
• PubChem ID: 19913788
• Update Time: 2025-07-25

8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one
• 8-fluoro-5-hydroxy-3,4-dihydro-1H-quinolin-2-one
• 8-Fluoro-5-hydroxy-3,4-dihydroquinolin-2(1H)-one
• SCHEMBL9652469
• P19409
• AS-84483
• CS-0179498
• MFCD22561903
• 1388025-60-2
• 8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one

• MDL： MFCD22561903
• Inchi： 1S/C9H8FNO2/c10-6-2-3-7(12)5-1-4-8(13)11-9(5)6/h2-3,12H,1,4H2,(H,11,13)
• InChI Key： ZNEQAODRACCFFJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1NC(CC2)=O)O

Computed Properties

• Exact Mass: 181.05390666g/mol
• Monoisotopic Mass: 181.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones

Additional information on 8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one

Professional Introduction to Compound with CAS No. 1388025-60-2 and Product Name: 8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one

8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1388025-60-2) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its unique scaffold, featuring a tetrahydroquinoline core with fluorine and hydroxyl substituents, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The tetrahydroquinoline moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The presence of a fluorine atom at the 8-position enhances the compound's metabolic stability and binding affinity, while the hydroxyl group at the 5-position introduces potential sites for further functionalization. These structural features make 8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one a versatile building block for designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with higher precision. Studies indicate that derivatives of tetrahydroquinoline exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The fluorine-substituted tetrahydroquinolines are particularly of interest due to their improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In the context of oncology research, 8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one has been investigated for its potential role in modulating signaling pathways associated with tumor growth and progression. Preliminary in vitro studies suggest that this compound may interfere with key enzymes involved in cell proliferation and survival. The fluorine atom, being electronegative, can influence the electronic properties of the molecule, thereby enhancing its interactions with biological targets such as kinases and transcription factors.

The hydroxyl group in the structure also plays a crucial role in determining the compound's solubility and bioavailability. Functionalization at this position can lead to derivatives with improved pharmacological properties. For instance, glycosylation or urea linkage strategies have been employed to enhance binding affinity and reduce toxicity. These modifications are often explored in parallel with structure-activity relationship (SAR) studies to optimize lead compounds for clinical development.

One of the most compelling aspects of 8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one is its potential as a scaffold for developing small-molecule inhibitors targeting elusive drug-resistant pathways. The tetrahydroquinoline core is known to mimic certain natural products that exhibit potent biological activity. By incorporating fluorine and hydroxyl groups strategically, researchers aim to create molecules that can overcome existing therapeutic limitations.

The synthesis of 8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic systems. Key synthetic strategies include cyclization reactions followed by selective fluorination and hydroxylation. Advances in catalytic methods have allowed for more efficient and sustainable synthetic routes, reducing waste and improving yields.

As interest in fluorinated compounds grows across various therapeutic areas, 8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one exemplifies how structural modifications can unlock new opportunities for drug development. The combination of computational screening with experimental validation provides a robust framework for identifying promising candidates. Future studies may explore its efficacy in preclinical models and its potential as an adjunct therapy alongside existing treatments.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel bioactive molecules like 8-Fluoro-5-hydroxy-1,2,3,4-tetrahydroquinolin-2-one. These algorithms can predict biological activity based on structural features alone before experimental validation is undertaken. This high-throughput approach not only saves time but also allows for rapid optimization of lead compounds.

In conclusion,8-Fluoro -5-hydroxy -1 , 2 , 3 , 4 -tetrahy dro quinolin - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- ---one ( CAS No . 13880 25 -60 - 2 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with recent breakthroughs in synthetic methodologies and computational biology , position it as a valuable asset in the quest for novel therapeutics . Continued research into this compound promises to yield insights that could transform treatment strategies across multiple disease areas . p >